FOR-MET-LEU-TYR-OH DCHA
FOR-MET-LEU-TYR-OH DCHA
Brand Name:
Vulcanchem
CAS No.:
100929-79-1
VCID:
VC0026925
InChI:
InChI=1S/C21H31N3O6S.C12H23N/c1-13(2)10-17(23-19(27)16(22-12-25)8-9-31-3)20(28)24-18(21(29)30)11-14-4-6-15(26)7-5-14;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h4-7,12-13,16-18,26H,8-11H2,1-3H3,(H,22,25)(H,23,27)(H,24,28)(H,29,30);11-13H,1-10H2/t16-,17-,18-;/m0./s1
SMILES:
CC(C)CC(C(=O)NC(CC1=CC=C(C=C1)O)C(=O)O)NC(=O)C(CCSC)NC=O.C1CCC(CC1)NC2CCCCC2
Molecular Formula:
C33H54N4O6S
Molecular Weight:
634.877
FOR-MET-LEU-TYR-OH DCHA
CAS No.: 100929-79-1
Main Products
VCID: VC0026925
Molecular Formula: C33H54N4O6S
Molecular Weight: 634.877
| CAS No. | 100929-79-1 |
|---|---|
| Product Name | FOR-MET-LEU-TYR-OH DCHA |
| Molecular Formula | C33H54N4O6S |
| Molecular Weight | 634.877 |
| IUPAC Name | N-cyclohexylcyclohexanamine;(2S)-2-[[(2S)-2-[[(2S)-2-formamido-4-methylsulfanylbutanoyl]amino]-4-methylpentanoyl]amino]-3-(4-hydroxyphenyl)propanoic acid |
| Standard InChI | InChI=1S/C21H31N3O6S.C12H23N/c1-13(2)10-17(23-19(27)16(22-12-25)8-9-31-3)20(28)24-18(21(29)30)11-14-4-6-15(26)7-5-14;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h4-7,12-13,16-18,26H,8-11H2,1-3H3,(H,22,25)(H,23,27)(H,24,28)(H,29,30);11-13H,1-10H2/t16-,17-,18-;/m0./s1 |
| Standard InChIKey | KOUWIQGLHGEHHW-UVJOBNTFSA-N |
| SMILES | CC(C)CC(C(=O)NC(CC1=CC=C(C=C1)O)C(=O)O)NC(=O)C(CCSC)NC=O.C1CCC(CC1)NC2CCCCC2 |
| PubChem Compound | 71308543 |
| Last Modified | Nov 11 2021 |
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